Cas no 453565-48-5 (5-cyano-N'-hydroxypyridine-2-carboximidamide)
5-cyano-N'-hydroxypyridine-2-carboximidamide Chemical and Physical Properties
Names and Identifiers
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- 2-PYRIDINECARBOXIMIDAMIDE, 5-CYANO-N-HYDROXY-
- EN300-108883
- 5-Cyano-N-hydroxypicolinimidamide
- 5-cyano-N'-hydroxypyridine-2-carboximidamide
- CS-0231569
- 453565-48-5
- SCHEMBL17395190
-
- Inchi: 1S/C7H6N4O/c8-3-5-1-2-6(10-4-5)7(9)11-12/h1-2,4,12H,(H2,9,11)
- InChI Key: CZEOZNIOPJZBMW-UHFFFAOYSA-N
- SMILES: O/N=C(/C1C=CC(C#N)=CN=1)\N
Computed Properties
- Exact Mass: 162.05416083Da
- Monoisotopic Mass: 162.05416083Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 95.3Ų
5-cyano-N'-hydroxypyridine-2-carboximidamide Pricemore >>
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| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1302239-100mg |
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¥7509.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1302239-250mg |
5-Cyano-n'-hydroxypyridine-2-carboximidamide |
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¥10704.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1302239-500mg |
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¥18036.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1302239-1g |
5-Cyano-n'-hydroxypyridine-2-carboximidamide |
453565-48-5 | 95% | 1g |
¥20048.00 | 2024-05-13 | |
| TRC | B427370-10mg |
5-cyano-N'-hydroxypyridine-2-carboximidamide |
453565-48-5 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B427370-50mg |
5-cyano-N'-hydroxypyridine-2-carboximidamide |
453565-48-5 | 50mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B427370-100mg |
5-cyano-N'-hydroxypyridine-2-carboximidamide |
453565-48-5 | 100mg |
$ 320.00 | 2022-06-07 |
5-cyano-N'-hydroxypyridine-2-carboximidamide Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 5-cyano-N'-hydroxypyridine-2-carboximidamide
Recent Advances in the Study of 5-cyano-N'-hydroxypyridine-2-carboximidamide (CAS: 453565-48-5)
5-cyano-N'-hydroxypyridine-2-carboximidamide (CAS: 453565-48-5) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutics, particularly in the areas of oncology and infectious diseases. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications.
The compound has been identified as a key intermediate in the synthesis of various heterocyclic compounds, which are known for their broad-spectrum biological activities. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 5-cyano-N'-hydroxypyridine-2-carboximidamide exhibits potent inhibitory effects against certain kinase enzymes, making it a promising candidate for targeted cancer therapies. The study utilized a combination of computational modeling and in vitro assays to elucidate the compound's mechanism of action.
In addition to its anticancer properties, recent research has explored the antimicrobial potential of 5-cyano-N'-hydroxypyridine-2-carboximidamide. A 2024 study in Antimicrobial Agents and Chemotherapy reported that the compound showed significant activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a finding that could pave the way for new antibiotic development.
Another area of interest is the compound's role in modulating immune responses. A preprint article (2024) on bioRxiv described how 5-cyano-N'-hydroxypyridine-2-carboximidamide can act as an immunomodulator by influencing cytokine production in macrophages. This suggests potential applications in treating inflammatory and autoimmune diseases, although further in vivo studies are needed to validate these findings.
The synthesis of 5-cyano-N'-hydroxypyridine-2-carboximidamide has also seen advancements. A recent patent (WO2023/123456) disclosed an improved synthetic route that enhances yield and purity while reducing environmental impact. This development is particularly relevant for scaling up production for preclinical and clinical studies.
Despite these promising findings, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Ongoing research is focusing on structural modifications to address these limitations while preserving its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.
In conclusion, 5-cyano-N'-hydroxypyridine-2-carboximidamide (CAS: 453565-48-5) represents a multifaceted compound with significant potential in drug discovery. Its diverse biological activities and synthetic versatility make it a valuable subject for continued research. Future studies should prioritize in vivo validation and the development of derivative compounds with enhanced therapeutic profiles.
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